Cas no 2171782-93-5 (4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-2-carboxylic acid)

• Product Name: 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-2-carboxylic acid
• CAS No: 2171782-93-5
• MF: C₃₁H₃₂N₂O₆S
• MW: 560.660587310791
• CID: 6269566
• PubChem ID: 165585848
• Update Time: 2025-10-15

4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-2-carboxylic acid
• 4-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]thiomorpholine-2-carboxylic acid
• EN300-1537036
• 2171782-93-5

• Inchi： 1S/C31H32N2O6S/c1-20(38-18-21-9-3-2-4-10-21)28(29(34)33-15-16-40-27(17-33)30(35)36)32-31(37)39-19-26-24-13-7-5-11-22(24)23-12-6-8-14-25(23)26/h2-14,20,26-28H,15-19H2,1H3,(H,32,37)(H,35,36)
• InChI Key： DUJPNZCMJOEGDJ-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(C(C)OCC2C=CC=CC=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 560.19810792g/mol
• Monoisotopic Mass: 560.19810792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 131Ų

Additional information on 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-2-carboxylic acid

Chemical Profile of 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-2-carboxylic acid (CAS No. 2171782-93-5)

4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-2-carboxylic acid, identified by its CAS number 2171782-93-5, is a sophisticated organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate multiple functional groups, including benzyloxy, fluoren-9-ylmethoxycarbonyl, and thiomorpholine, which contribute to its complex reactivity and binding properties.

The molecular framework of this compound is characterized by a central butanoyl backbone, which is modified at both the amino and carboxylic acid positions. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) group at the amino position suggests a potential role in peptide synthesis or as a protecting group, a common application in medicinal chemistry. The benzyloxy substituent at the third position enhances solubility and stability, making it more amenable to various chemical transformations. Additionally, the thiomorpholine moiety introduces a nitrogen-containing heterocycle, which is known for its ability to interact with biological targets such as enzymes and receptors.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their diverse pharmacological profiles. The thiomorpholine scaffold, in particular, has been extensively studied for its potential as an antagonist or agonist in neurological and cardiovascular applications. Studies have demonstrated that modifications at the nitrogen and sulfur atoms of thiomorpholine can significantly alter binding affinity and selectivity, making it a valuable scaffold for designing novel therapeutics.

The combination of the Fmoc group and the fluorene moiety in this compound adds another layer of complexity, potentially influencing both photophysical properties and metabolic stability. Fluorene derivatives are known for their fluorescence characteristics, which can be exploited in imaging techniques or as probes in biochemical assays. Moreover, the benzyloxy group not only improves solubility but also serves as a handle for further functionalization via cross-coupling reactions, allowing chemists to tailor the molecule for specific biological targets.

In the context of contemporary pharmaceutical research, this compound represents an intriguing candidate for further investigation. Its multifaceted structure suggests applications in multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The presence of multiple reactive sites allows for selective derivatization, enabling the synthesis of analogs with enhanced potency or selectivity against particular biological pathways.

One particularly promising area of research involves the exploration of thiomorpholine derivatives as kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. The nitrogen-rich heterocycle in 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-2-carboxylic acid provides a suitable platform for designing molecules that can modulate kinase activity. Preliminary studies have indicated that such derivatives exhibit inhibitory effects on certain kinases, with potential therapeutic implications.

The role of protecting groups like the Fmoc moiety is also noteworthy in this context. In peptide chemistry, Fmoc groups are commonly used to protect amino groups during solid-phase synthesis. However, their incorporation into larger molecules can serve additional purposes, such as modulating pharmacokinetic properties or enhancing binding affinity. The presence of an Fmoc group in this compound may facilitate further synthetic modifications while also contributing to its overall bioactivity profile.

Another significant aspect of this compound is its potential application in drug delivery systems. The structural features present—such as the hydrophobic fluorene group and the polar thiomorpholine ring—suggest that it could be incorporated into micelles or nanoparticles designed for targeted drug delivery. Such systems can improve bioavailability and reduce side effects by delivering therapeutic agents directly to affected tissues or cells.

From a synthetic chemistry perspective, 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-2-carboxylic acid presents an excellent model for exploring new synthetic methodologies. The complexity of its structure challenges chemists to develop innovative approaches for constructing such molecules efficiently and with high yields. This pursuit not only advances synthetic techniques but also contributes to the broader goal of accelerating drug discovery pipelines.

The growing interest in fluorinated compounds underscores their significance in modern medicinal chemistry. The fluorene moiety in this molecule could be exploited for developing fluorinated analogs known to exhibit improved metabolic stability or enhanced binding interactions with biological targets. Fluorine atoms can significantly influence pharmacokinetic properties by affecting lipophilicity and metabolic clearance rates, making them valuable tools in drug design.

In conclusion,4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-2-carboxylic acid (CAS No. 2171782-93-5) is a structurally complex and versatile compound with numerous potential applications in pharmaceutical research. Its unique combination of functional groups positions it as a promising candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics targeting various diseases.